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Compound of Interest

Compound Name: Aluminum magnesium silicate

Cat. No.: B12393108 Get Quote

Technical Support Center: Magnesium
Aluminum Silicate (MAS) Gels
This technical support guide provides researchers, scientists, and drug development

professionals with troubleshooting advice and frequently asked questions regarding the impact

of shear rate on the viscosity of magnesium aluminum silicate (MAS) gels.

Frequently Asked Questions (FAQs)
Q1: My MAS gel viscosity reading is inconsistent. What could be the cause?

A1: Inconsistent viscosity readings are common and can stem from several factors:

Inadequate Hydration: Magnesium aluminum silicate requires sufficient energy (shear) and

time to fully hydrate and build its colloidal structure. Incomplete hydration will result in lower

and more variable viscosity. Ensure you are using a consistent and high-shear mixing

protocol.[1]

Thixotropy: MAS gels are thixotropic, meaning their viscosity decreases under shear and

takes time to recover when at rest. If you measure viscosity too soon after mixing or

sampling, you may get a lower reading. Always allow the gel to rest for a standardized period

before measurement.[1][2]
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Temperature Fluctuations: Viscosity is temperature-dependent. Ensure your samples and

measurement equipment are at a consistent, controlled temperature.

Shear History: The gel's viscosity is highly dependent on its recent shear history. Always use

a consistent pre-shearing step in your protocol before taking a measurement to ensure all

samples have a comparable starting point.

Q2: Why does the viscosity of my MAS gel decrease when I increase the shear rate on the

viscometer?

A2: This phenomenon is known as shear-thinning or pseudoplasticity.[2][3][4][5] At rest, the

clay platelets of MAS form a three-dimensional "house of cards" colloidal structure that entraps

water, resulting in high viscosity. When shear is applied, this structure begins to break down,

and the platelets align in the direction of the flow. This alignment reduces internal resistance,

causing the measured viscosity to decrease.[2] This is a desirable property in many

formulations, providing high viscosity at rest for stability and low viscosity during pouring or

spreading.[2]

Q3: What is "thixotropy" and how does it relate to MAS gels?

A3: Thixotropy is a time-dependent shear-thinning property.[2] While pseudoplasticity describes

the immediate drop in viscosity with increasing shear, thixotropy describes the gradual recovery

of viscosity once the shear is removed. The colloidal structure of the MAS gel does not rebuild

instantaneously. This hysteresis loop, where the viscosity on the down-curve of shear rates is

lower than on the up-curve, is characteristic of thixotropic materials.[2]

Q4: Can I increase the viscosity of my MAS gel without increasing the MAS concentration?

A4: Yes. You can often achieve synergistic viscosity increases by combining MAS with organic

polymers like xanthan gum, sodium carboxymethylcellulose (SCMC), or sodium alginate.[1][2]

These polymers interact with the MAS platelets, strengthening the overall gel network and

leading to a significant viscosity increase that is greater than the sum of the individual

components.[2] This interaction can also enhance the shear-thinning and thixotropic properties

of the formulation.[3][4]

Q5: How does the degree of hydration affect the final viscosity of the gel?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/237581091_Rheological_properties_of_magnesium_aluminum_silicatexanthan_gum_dispersions
https://pubmed.ncbi.nlm.nih.gov/15831202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2750568/
https://www.researchgate.net/publication/7906307_Influence_of_magnesium_aluminium_silicate_on_rheological_release_and_permeation_characteristics_of_diclofenac_sodium_aqueous_gels_in-vitro
https://www.researchgate.net/publication/237581091_Rheological_properties_of_magnesium_aluminum_silicatexanthan_gum_dispersions
https://www.researchgate.net/publication/237581091_Rheological_properties_of_magnesium_aluminum_silicatexanthan_gum_dispersions
https://www.researchgate.net/publication/237581091_Rheological_properties_of_magnesium_aluminum_silicatexanthan_gum_dispersions
https://www.researchgate.net/publication/237581091_Rheological_properties_of_magnesium_aluminum_silicatexanthan_gum_dispersions
https://www.vanderbiltminerals.com/resources/VAN_GEL_VEEGUM_Industrial_Applications_Web.pdf
https://www.researchgate.net/publication/237581091_Rheological_properties_of_magnesium_aluminum_silicatexanthan_gum_dispersions
https://www.researchgate.net/publication/237581091_Rheological_properties_of_magnesium_aluminum_silicatexanthan_gum_dispersions
https://pubmed.ncbi.nlm.nih.gov/15831202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2750568/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A5: The degree of hydration is critical. Dry MAS consists of stacks of individual platelets. For

the colloidal structure to form, water must penetrate between these platelets to separate them,

a process called delamination or hydration.[1] The more completely the platelets are

delaminated, the more particles are available to form the network structure, resulting in a

stronger gel with higher viscosity and yield value.[1] Hydration is directly proportional to the

energy input; therefore, higher shear, longer mixing times, and warmer water will accelerate

hydration and lead to higher final viscosity.[1]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.vanderbiltminerals.com/resources/VAN_GEL_VEEGUM_Industrial_Applications_Web.pdf
https://www.vanderbiltminerals.com/resources/VAN_GEL_VEEGUM_Industrial_Applications_Web.pdf
https://www.vanderbiltminerals.com/resources/VAN_GEL_VEEGUM_Industrial_Applications_Web.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Low Viscosity Incomplete hydration of MAS.

Increase mixing shear (use a

homogenizer if possible),

mixing time, or use warm water

(if compatible with other

ingredients). Ensure MAS is

added to water without other

additives present, as they can

interfere with hydration.[1]

Poor Reproducibility
Inconsistent shear history or

rest time before measurement.

Implement a standardized pre-

shear step in your rheometer

protocol (e.g., shear at a high

rate for 60 seconds) followed

by a consistent

equilibration/rest period (e.g., 5

minutes) before starting the

measurement ramp.

Gel Appears Gritty or

Inhomogeneous

Poor dispersion of the MAS

powder.

Add the MAS powder to the

vortex of agitated water slowly

to prevent the formation of

clumps (fisheyes). High shear

is essential to break down any

agglomerates.

Viscosity Changes Over Time

(Aging)

The colloidal structure is still

developing or breaking down.

MAS dispersions can continue

to build viscosity over time as

the structure equilibrates.[2] It

is recommended to allow

formulations to age for a set

period (e.g., 24 hours) before

performing final viscosity QC

checks for better consistency.

Data Presentation
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The following table presents illustrative data showing the typical shear-thinning behavior of a

5% w/v Magnesium Aluminum Silicate gel. Note that absolute viscosity values will vary based

on the specific grade of MAS, preparation method, and temperature.

Shear Rate (s⁻¹) Apparent Viscosity (cP)

0.1 15000

1 8500

10 2500

50 800

100 450

200 300

Experimental Protocols
Methodology for Measuring Shear Rate-Dependent Viscosity

This protocol describes the use of a rotational rheometer to characterize the shear-thinning

behavior of an MAS gel.

1. Objective: To determine the apparent viscosity of a Magnesium Aluminum Silicate gel across

a range of shear rates.

2. Materials & Equipment:

Magnesium Aluminum Silicate (specified grade)

Deionized Water

High-shear mixer (e.g., homogenizer)

Laboratory balance

Rotational rheometer with appropriate geometry (e.g., concentric cylinder or parallel plate)
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Temperature control unit for the rheometer

3. Gel Preparation:

Weigh the required amount of deionized water into a beaker.

While mixing the water with a high-shear mixer to form a vortex, slowly and steadily add the

pre-weighed MAS powder. Adding the powder to the vortex prevents clumping.

Continue mixing at high speed for a predetermined time (e.g., 30 minutes) to ensure

complete hydration. Consistency in mixing time and speed is crucial for reproducibility.[1]

Cover the beaker and allow the prepared gel to stand for at least 24 hours at a controlled

temperature to allow the colloidal structure to fully develop and equilibrate.

4. Rheological Measurement:

Set the rheometer's temperature control unit to the desired temperature (e.g., 25°C) and

allow it to equilibrate.

Carefully load the aged MAS gel sample onto the rheometer, ensuring no air bubbles are

trapped.

Pre-Shear (Conditioning Step): Subject the sample to a high shear rate (e.g., 100 s⁻¹) for 60

seconds. This erases the previous shear history of the sample from loading and ensures a

consistent starting point.

Equilibration: Stop the shear and allow the sample to rest for a set period (e.g., 300 seconds)

to allow for partial structural recovery.

Flow Curve Measurement: Program the rheometer to perform a shear rate ramp.

Up-Curve: Ramp the shear rate from a low value to a high value (e.g., 0.1 s⁻¹ to 200 s⁻¹),

collecting viscosity data at logarithmic intervals.

Down-Curve: Immediately after the up-curve, ramp the shear rate back down from the

high value to the low value (e.g., 200 s⁻¹ to 0.1 s⁻¹). A difference between the up- and

down-curves indicates thixotropy.
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Record the apparent viscosity (in Pa·s or cP) as a function of the shear rate (in s⁻¹).

Mandatory Visualization

Impact of Shear on MAS Gel Structure and Viscosity
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Caption: Relationship between shear, structure, and viscosity in MAS gels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vanderbiltminerals.com [vanderbiltminerals.com]

2. researchgate.net [researchgate.net]

3. Influence of magnesium aluminium silicate on rheological, release and permeation
characteristics of diclofenac sodium aqueous gels in-vitro - PubMed
[pubmed.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12393108?utm_src=pdf-body-img
https://www.benchchem.com/product/b12393108?utm_src=pdf-custom-synthesis
https://www.vanderbiltminerals.com/resources/VAN_GEL_VEEGUM_Industrial_Applications_Web.pdf
https://www.researchgate.net/publication/237581091_Rheological_properties_of_magnesium_aluminum_silicatexanthan_gum_dispersions
https://pubmed.ncbi.nlm.nih.gov/15831202/
https://pubmed.ncbi.nlm.nih.gov/15831202/
https://pubmed.ncbi.nlm.nih.gov/15831202/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Sodium alginate-magnesium aluminum silicate composite gels: Characterization of flow
behavior, microviscosity, and drug diffusivity - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [impact of shear rate on the viscosity of magnesium
aluminum silicate gels]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393108#impact-of-shear-rate-on-the-viscosity-of-
magnesium-aluminum-silicate-gels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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